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Compound of Interest

Compound Name:
N-Methoxy-N-methylbut-2-

enamide

CAS No.: 109480-79-7

Cat. No.: B3184315

Get Quote

-Unsaturated Acylating Agents in Drug Discovery

Executive Summary
In the synthesis of bioactive enones and complex pharmaceutical intermediates, the choice

between

-Methoxy-

-methylbut-2-enamide (Weinreb amide) and Crotonyl Chloride is a decision between
chemoselectivity and reactivity.

Crotonyl Chloride is a high-energy electrophile best suited for rapid, non-selective acylations

(e.g., ester or amide formation) where the nucleophile is non-organometallic (amines,

alcohols). Its use with carbon nucleophiles often leads to uncontrolled over-addition.

-Methoxy-

-methylbut-2-enamide is a specialized reagent designed specifically to halt nucleophilic
addition at the ketone stage. It is the industry standard for synthesizing
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-unsaturated ketones from organometallics without competing 1,2-over-addition or 1,4-
conjugate addition side reactions.

Chemical Profile & Stability[1][2][3]
The fundamental difference lies in the leaving group ability and the stability of the tetrahedral

intermediate formed during nucleophilic attack.

Feature Crotonyl Chloride
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-Methoxy-

-methylbut-2-enamide

Structure

Reactivity Class High-Energy Acylating Agent Stable, Tunable Electrophile

Leaving Group
Chloride (

) - Excellent

-Methoxyamine (

) - Poor (requires activation)

Moisture Stability
Poor: Hydrolyzes rapidly to

crotonic acid + HCl.

High: Shelf-stable; resistant to

hydrolysis under neutral

conditions.

Handling

Corrosive, lachrymator,

requires Schlenk/dry

techniques.

Standard benchtop handling;

often a stable liquid/oil.

Primary Utility
Synthesis of Esters, Amides,

Anhydrides.[1][2][3][4]

Synthesis of Ketones (Enones)

and Aldehydes.[5][1][3]

Mechanistic Divergence: The "Collapse vs. Chelate"
Paradigm
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The critical distinction occurs after the initial nucleophilic attack by an organometallic reagent

(R-M).

Crotonyl Chloride: The "Collapse" Pathway
When a Grignard reagent (RMgX) attacks crotonyl chloride, the tetrahedral intermediate is

unstable. The chloride ion is an excellent leaving group and is ejected immediately, reforming

the carbonyl (a ketone).

Problem: The resulting ketone is more reactive toward the remaining Grignard reagent than

the starting acid chloride.

Result: A second equivalent of RMgX attacks the ketone rapidly.

Final Product: Tertiary Alcohol (Double Addition).

Weinreb Amide: The "Chelate" Pathway
The Weinreb amide possesses a methoxy group capable of coordinating with the metal cation

(Mg or Li). Upon nucleophilic attack, a stable 5-membered cyclic intermediate forms.[1][2]

Mechanism: The leaving group does not eject because the chelate stabilizes the tetrahedral

intermediate.

Result: The reaction stalls at this intermediate stage, regardless of excess reagent.

Final Product: Upon acidic workup (quenching), the intermediate collapses to release the

Ketone (Single Addition).

Visualizing the Mechanism
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Figure 1: Mechanistic comparison showing the uncontrolled cascade of acid chlorides versus

the chelation-controlled stop-point of Weinreb amides.

Experimental Protocols & Performance
Case Study: Synthesis of (E)-4-phenylbut-3-en-2-one
Objective: Synthesize the enone product using Phenylmagnesium bromide (PhMgBr).

Protocol A: Using

-Methoxy-

-methylbut-2-enamide (Recommended)
This route guarantees the ketone product due to the stability of the metal-chelated

intermediate.

Preparation: Dissolve

-Methoxy-
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-methylbut-2-enamide (1.0 equiv) in anhydrous THF under Argon. Cool to 0°C.[4][6]

Addition: Add PhMgBr (1.2 equiv) dropwise over 15 minutes.

Note: Unlike acid chlorides, strict stoichiometry is less critical; a slight excess does not

cause over-addition.

Reaction: Stir at 0°C for 1 hour. The stable tetrahedral intermediate forms.

Quench: Pour mixture into cold 1M HCl.

Chemistry: The acid protonates the amine leaving group, collapsing the intermediate to the

ketone.

Result: >90% yield of Enone. Minimal tertiary alcohol.

Protocol B: Using Crotonyl Chloride (High Risk)
Direct addition of Grignard reagents to acid chlorides is generally discouraged for ketone

synthesis.

Preparation: Dissolve Crotonyl Chloride (1.0 equiv) in anhydrous THF. Cool to -78°C

(Critical).

Addition: Add PhMgBr (0.95 equiv) very slowly.

Risk:[7][8][9] Even with substoichiometric addition, local high concentrations lead to

double addition.

Result: Typically a mixture of:

30-50% Target Ketone

20-40% Tertiary Alcohol (Over-addition)

Unreacted Acid Chloride

Alternative: To use the chloride successfully, one must perform a transmetallation first (e.g.,

using CuI to form a Gilman reagent,
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), which is less reactive toward ketones.

Decision Matrix: When to Use Which?
Use the following logic flow to determine the appropriate reagent for your synthetic pathway.

Target Molecule?

Is the target a Ketone?

Is the target an Amide/Ester?

No

Use Weinreb Amide
(N-Methoxy-N-methylbut-2-enamide)

Yes (High Purity)

Use Chloride + CuI
(Gilman Reagent)

Yes (Cost Sensitive)

Use Crotonyl Chloride

Yes

Click to download full resolution via product page

Figure 2: Selection logic based on target functionality and purity requirements.

Conclusion
For the specific application of generating carbon-carbon bonds via organometallic addition:

-Methoxy-

-methylbut-2-enamide is the superior reagent. It acts as a "chemical brake," stopping the
reaction exactly where required (the ketone) via thermodynamic stabilization of the
intermediate.
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Crotonyl Chloride should be reserved for nucleophilic acyl substitutions involving

heteroatoms (O, N) or when transmetallation (organocuprates) is employed to modulate

reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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